Cas no 88104-36-3 (Carbamimidothioic acid, N-phenyl-N'-(phenylmethyl)-, methyl ester)

• Product Name: Carbamimidothioic acid, N-phenyl-N'-(phenylmethyl)-, methyl ester
• CAS No: 88104-36-3
• MF: C₁₅H₁₆N₂S
• MW: 256.365942001343
• CID: 644877
• PubChem ID: 12443845
• Update Time: 2025-04-19

Carbamimidothioic acid, N-phenyl-N'-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, N-phenyl-N'-(phenylmethyl)-, methyl ester
• methyl N'-benzyl-N-phenylcarbamimidothioate
• 88104-36-3
• DTXSID20498480

• Inchi： 1S/C15H16N2S/c1-18-15(17-14-10-6-3-7-11-14)16-12-13-8-4-2-5-9-13/h2-11H,12H2,1H3,(H,16,17)
• InChI Key： FMJQWKPDHNDPEK-UHFFFAOYSA-N
• SMILES： S(C)/C(=N\CC1C=CC=CC=1)/NC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.10341969g/mol
• Monoisotopic Mass: 256.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.7Ų